Cas no 2227849-54-7 ((2S)-4-(4-bromothiophen-2-yl)butan-2-amine)

• Product Name: (2S)-4-(4-bromothiophen-2-yl)butan-2-amine
• CAS No: 2227849-54-7
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 6410274
• PubChem ID: 93966467
• Update Time: 2025-07-31

(2S)-4-(4-bromothiophen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-bromothiophen-2-yl)butan-2-amine
• EN300-1906067
• 2227849-54-7

• Inchi： 1S/C8H12BrNS/c1-6(10)2-3-8-4-7(9)5-11-8/h4-6H,2-3,10H2,1H3/t6-/m0/s1
• InChI Key： IMJWIJVHDGILAE-LURJTMIESA-N
• SMILES： BrC1=CSC(=C1)CC[C@H](C)N

Computed Properties

• Exact Mass: 232.98738g/mol
• Monoisotopic Mass: 232.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2S)-4-(4-bromothiophen-2-yl)butan-2-amine

The Compound CAS No. 2227849-54-7: (2S)-4-(4-bromothiophen-2-yl)butan-2-amine

(2S)-4-(4-bromothiophen-2-yl)butan-2-amine, identified by the CAS registry number 2227849-54-7, is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and potential applications in drug discovery. The molecule features a bromothiophene moiety attached to a butanamine backbone, with the stereochemistry at the second carbon atom designated as the S configuration. This specific stereochemistry is crucial for its biological activity, as it often determines the compound's interaction with target proteins and enzymes.

Recent studies have highlighted the importance of thiophene-containing compounds in modulating various cellular pathways. For instance, (2S)-4-(4-bromothiophen-2-yl)butan-2-amine has been investigated for its potential role in inhibiting histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. HDAC inhibitors have shown promise in treating various cancers and neurodegenerative diseases by reversing histone hypoacetylation and reactivating silenced genes. The bromine substituent on the thiophene ring is particularly significant, as it enhances the compound's lipophilicity and bioavailability, making it a more effective HDAC inhibitor compared to its unsubstituted counterparts.

In addition to its HDAC inhibitory activity, this compound has also been explored for its potential as a kinase inhibitor. Kinases are key players in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The butanamine backbone of (2S)-4-(4-bromothiophen-2-yl)butan-2-amine provides a flexible platform for interactions with kinase active sites, while the thiophene moiety contributes to the compound's stability and selectivity. Recent computational studies have demonstrated that this compound exhibits favorable binding affinities toward several receptor tyrosine kinases (RTKs), suggesting its potential as a lead compound for drug development.

The synthesis of (2S)-4-(4-bromothiophen-2-yl)butan-2-amine involves a multi-step process that combines principles of organic synthesis and asymmetric catalysis. The key steps include the preparation of the bromothiophene derivative via a Friedel-Crafts alkylation reaction, followed by coupling with an amino alcohol derivative using an enantioselective catalyst. This approach ensures high enantiomeric excess (ee) of the final product, which is critical for its biological activity. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis and continuous flow chemistry, to improve yield and reduce reaction time.

From a pharmacological perspective, (2S)-4-(4-bromothiophen-2-yli butan - 1611